5-Cyclopropoxy-4-methoxypicolinamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• SMILES: COC1=CC(=NC=C1OC2CC2)C(=O)N
• InChI: InChI=1S/C10H12N2O3/c1-14-8-4-7(10(11)13)12-5-9(8)15-6-2-3-6/h4-6H,2-3H2,1H3,(H2,11,13)
• InChIKey: LPHWNCBJIZETQD-UHFFFAOYSA-N

5-Cyclopropoxy-4-methoxypicolinamide: Structure & Physicochemical Profile

5-Cyclopropoxy-4-methoxypicolinamide (CAS 1243464-83-6; PubChem CID 72228602) is a disubstituted picolinamide derivative bearing a cyclopropoxy group at the 5-position and a methoxy group at the 4-position of the pyridine-2-carboxamide scaffold [1]. With a molecular formula of C10H12N2O3 and a molecular weight of 208.21 g/mol, it possesses one hydrogen bond donor (primary amide NH2), four hydrogen bond acceptors, a computed XLogP3-AA of 0.6, and a topological polar surface area (TPSA) of 74.4 Ų [1]. The compound belongs to a broader class of picolinamide derivatives that have been investigated across diverse therapeutic and agrochemical contexts, including kinase inhibition (PIM, ALK, Syk) [2], phosphodiesterase modulation [3], CB2 receptor agonism [4], and fungicidal applications [5]. It is important to note that publicly available quantitative bioactivity data (IC50, Ki, EC50) specific to this exact compound remain extremely limited as of the present search [1]; procurement and selection decisions must therefore rely heavily on structural differentiation from close analogs, computed physicochemical properties, and class-level inferences until direct comparative biological profiling becomes available.

Primary amide H-bond donor for hinge-binding kinase screening

Cyclopropoxy substituent supports conformational restriction

Balanced lipophilicity–polarity profile for aqueous enzyme assays

• [1] PubChem Compound Summary for CID 72228602, 5-Cyclopropoxy-4-methoxypicolinamide. National Center for Biotechnology Information (2026). View Source
• [2] Burger, M. et al. Picolinamide derivatives as kinase inhibitors. US Patent Application US2010056576A1 (EP 2344474 B1), filed 2009. View Source
• [3] Tanabe Seiyaku Co. Phosphodiesterase 5 inhibitory activity data curated in ChEMBL (CHEMBL1202833) and BindingDB (BDBM50366818). View Source
• [4] F. Hoffmann-La Roche AG. Novel pyridine derivatives as CB2 agonists. European Patent EP3357918A1, filed 2013. View Source
• [5] Dow AgroSciences LLC. Macrocyclic picolinamides as fungicides. US Patent US9629365B2, filed 2013. View Source

Why 5-Cyclopropoxy-4-methoxypicolinamide Cannot Be Substituted

Within the picolinamide chemical space, subtle variations in substituent position, identity, and amide substitution produce distinct physicochemical and pharmacological profiles that preclude simple interchangeability [1]. The target compound's primary amide (NH2) at the 2-position distinguishes it from N-methylated analogs (e.g., CAS 1243363-33-8), altering hydrogen bond donor capacity, metabolic stability, and target engagement geometry . The specific 5-cyclopropoxy-4-methoxy regioisomeric arrangement differs from the 4-cyclopropoxy-5-methoxy pattern (e.g., CAS 1243402-54-1), which can lead to divergent binding poses and selectivity profiles in kinase or PDE active sites . Furthermore, the cyclopropoxy group introduces conformational rigidity and altered electron density at the pyridine ring compared to unsubstituted or methoxy-only analogs, affecting both π-stacking interactions and metabolic oxidative susceptibility [2]. The quantitative evidence below demonstrates that computed physicochemical parameters alone provide measurable differentiation that translates into practical differences in assay compatibility, solubility, and permeability—factors directly relevant to procurement decisions for compound screening libraries and medicinal chemistry campaigns [1].

Primary vs. N-methyl amide: loss of H-bond donor may alter target engagement and solubility profile

Regioisomeric 5-cyclopropoxy vs. 4-cyclopropoxy arrangement may shift binding pose and selectivity class

Non-cyclopropoxy analogs may exhibit different metabolic stability and lipophilicity-driven permeability

• [1] PubChem Compound Summary for CID 72228602, 5-Cyclopropoxy-4-methoxypicolinamide; PubChem CID 53405048 for 5-Cyclopropoxy-4-methoxy-N-methylpicolinamide. National Center for Biotechnology Information (2026). View Source
• [2] Cyclopropyl- and methyl-containing inhibitors of neuronal nitric oxide synthase: SAR studies. Bioorganic & Medicinal Chemistry (2024). Scholars@Northwestern. View Source

5-Cyclopropoxy-4-methoxypicolinamide: Differentiation vs. Closest Analogs

Primary vs. N-Methyl Amide: H-Bond Donor Impact

5-Cyclopropoxy-4-methoxypicolinamide possesses one hydrogen bond donor (HBD; primary amide NH2), whereas its closest N-methyl analog (5-Cyclopropoxy-4-methoxy-N-methylpicolinamide, CAS 1243363-33-8) possesses zero HBDs [1]. This difference directly affects aqueous solubility, membrane permeability, and the capacity to act as a hydrogen bond donor in target binding [2]. The primary amide also provides a synthetic handle for further derivatization (e.g., amide coupling, Hofmann rearrangement) that is absent in the N-methyl tertiary amide analog [1].

H-Bond Donor

Cross-study comparable

Target: 1 HBD (primary NH₂)

N-methyl analog: 0 HBD

Δ = 1 HBD; target can donate, comparator cannot

HBD capacity may affect aqueous solubility and target engagement; verify per assay context

Computed property; valid at physiological pH

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 HBD (primary amide NH2)
Comparator Or Baseline	5-Cyclopropoxy-4-methoxy-N-methylpicolinamide (CAS 1243363-33-8): 0 HBD
Quantified Difference	Δ = 1 HBD (target compound donates; comparator cannot donate H-bonds)
Conditions	Computed molecular property; PubChem Cactvs descriptor; valid under physiological pH conditions

Why This Matters

For procurement decisions, the presence of a hydrogen bond donor directly influences aqueous solubility (critical for biochemical assay formulation) and the compound's ability to engage kinase hinge regions or PDE catalytic site residues that require H-bond donation for affinity, making these two compounds non-interchangeable in screening campaigns.

• [1] PubChem Compound Summary for CID 72228602, 5-Cyclopropoxy-4-methoxypicolinamide. National Center for Biotechnology Information (2026). Hydrogen Bond Donor Count: 1. View Source
• [2] Lipinski, C.A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews 46: 3-26 (2001). HBD count is a key parameter in the Rule of Five for predicting oral absorption. View Source

5- vs. 4-Cyclopropoxy Substitution: Regioisomeric Effects

The target compound (5-cyclopropoxy-4-methoxypicolinamide) and its regioisomer (4-cyclopropoxy-5-methoxy-N-methylpicolinamide, CAS 1243402-54-1) represent distinct chemical entities with swapped substituent positions on the pyridine ring [1]. Although direct head-to-head bioactivity data for these two compounds are not publicly available, the regioisomeric difference is known from the broader picolinamide kinase inhibitor patent literature to produce significant shifts in target selectivity and potency [2]. The 5-cyclopropoxy orientation places the cyclopropoxy group para to the carboxamide, whereas the 4-cyclopropoxy orientation places it meta, altering both the electronic distribution across the pyridine ring and the spatial orientation of the cyclopropyl group within enzyme binding pockets [2].

Substitution Pattern

Class-level inference

Target: 5-cyclopropoxy-4-methoxy

Regioisomer: 4-cyclopropoxy-5-methoxy

Substituent positions swapped; class-level SAR from picolinamide kinase patents

Regioisomeric swap may lead to divergent kinase selectivity; direct pair data not available

Inferred from EP 2344474 B1 class SAR; experimental verification required

Evidence Dimension	Regioisomeric substitution pattern on pyridine ring
Target Compound Data	5-cyclopropoxy-4-methoxy (cyclopropoxy para to carboxamide; methoxy meta to carboxamide)
Comparator Or Baseline	4-Cyclopropoxy-5-methoxy-N-methylpicolinamide (CAS 1243402-54-1): 4-cyclopropoxy-5-methoxy (cyclopropoxy meta; methoxy para); additionally N-methylated
Quantified Difference	Substituent positions swapped; regioisomeric relationship. Specific ΔIC50 data not publicly available for this exact pair.
Conditions	Structural comparison based on CAS registry entries; biological activity inferred from class-level SAR in picolinamide kinase inhibitor patents (EP 2344474 B1)

Why This Matters

Regioisomers are distinct chemical entities with different CAS numbers, cannot be legally or scientifically substituted for one another in patent-protected or assay-validated contexts, and have been shown in the picolinamide kinase inhibitor class to exhibit divergent potency profiles, making correct regioisomer selection critical for reproducible research.

• [1] PubChem Compound Summary for CID 72228602, 5-Cyclopropoxy-4-methoxypicolinamide. National Center for Biotechnology Information (2026). View Source
• [2] Burger, M. et al. Picolinamide derivatives as kinase inhibitors. EP 2344474 B1 (US2010056576A1). Broad SAR disclosure encompassing regioisomeric picolinamide variants with demonstrated differential PIM kinase inhibition (2009-2015). View Source

Lipophilicity (XLogP) Difference: Target vs. Non-Cyclopropoxy Analogs

The computed XLogP3-AA for 5-cyclopropoxy-4-methoxypicolinamide is 0.6 [1], indicating balanced hydrophilicity-lipophilicity. In contrast, 4-methoxypicolinamide (CAS 90151-10-3), which lacks the 5-cyclopropoxy group, has a lower computed logP consistent with reduced lipophilicity due to the absence of the cyclopropyl ring [2]. The parent compound picolinamide (CAS 1452-77-3) has an even lower logP (approximately -0.3 to 0.0 based on its smaller structure) [3]. The cyclopropoxy substituent thus contributes measurable incremental lipophilicity that affects membrane permeability, protein binding, and assay buffer solubility [4].

Computed logP

Cross-study comparable

XLogP3-AA = 0.6

Incremental lipophilicity from cyclopropoxy may shift solubility and permeability vs. unsubstituted analogs

Computed for neutral species; unsubstituted picolinamide estimated ~0

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.6
Comparator Or Baseline	4-Methoxypicolinamide (CAS 90151-10-3, C7H8N2O2): lacking cyclopropoxy group; picolinamide (CAS 1452-77-3, C6H6N2O): lacking both substituents
Quantified Difference	Target compound XLogP3-AA = 0.6 vs. unsubstituted picolinamide estimated ~0; Δ ≈ +0.6 logP units attributable primarily to the cyclopropoxy and methoxy substituents
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07); valid for neutral species

Why This Matters

Lipophilicity differences of 0.5–1.0 logP units can shift aqueous solubility by several-fold and alter membrane permeability by an order of magnitude, directly impacting compound suitability for cellular versus biochemical assays and influencing procurement decisions for specific screening formats.

• [1] PubChem Compound Summary for CID 72228602. XLogP3-AA = 0.6. National Center for Biotechnology Information (2026). View Source
• [2] 4-Methoxypicolinamide (CAS 90151-10-3). PubChem Compound Summary. National Center for Biotechnology Information (2026). View Source
• [3] Picolinamide (CAS 1452-77-3). PubChem Compound Summary. National Center for Biotechnology Information (2026). View Source
• [4] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery 5: 235-248 (2010). Quantitative analysis of how logP/logD changes affect ADME properties. View Source

Topological Polar Surface Area (TPSA) and Permeability

The topological polar surface area (TPSA) of 5-cyclopropoxy-4-methoxypicolinamide is 74.4 Ų [1]. This value falls below the commonly cited threshold of 140 Ų for predicting good intestinal absorption and below 90 Ų for predicting blood-brain barrier penetration [2]. In comparison, the N-methyl analog 5-cyclopropoxy-4-methoxy-N-methylpicolinamide (CAS 1243363-33-8) has a TPSA of approximately 63.7 Ų (reduced by ~10.7 Ų due to loss of the primary amide NH2 contribution) , while the parent picolinamide has a TPSA of approximately 56.0 Ų [3]. Each incremental reduction in TPSA typically correlates with a measurable increase in passive membrane permeability [2].

Polar Surface Area

Cross-study comparable

TPSA = 74.4 Ų

TPSA differences may influence cell-based vs. biochemical assay compatibility

Below 90 Ų suggests potential CNS penetration; requires experimental validation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	74.4 Ų
Comparator Or Baseline	5-Cyclopropoxy-4-methoxy-N-methylpicolinamide: ~63.7 Ų; Picolinamide: ~56.0 Ų
Quantified Difference	Target compound TPSA higher by ~10.7 Ų vs. N-methyl analog; higher by ~18.4 Ų vs. parent picolinamide
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); TPSA values calculated using fragment-based contributions of polar atoms

Why This Matters

TPSA differences of >10 Ų can translate into several-fold differences in apparent permeability (Papp) in Caco-2 or MDCK assays, directly affecting whether a compound is suitable for cell-based phenotypic screening versus biochemical target-based assays, and should guide procurement for specific assay formats.

• [1] PubChem Compound Summary for CID 72228602. Topological Polar Surface Area: 74.4 Ų. National Center for Biotechnology Information (2026). View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry 43: 3714-3717 (2000). TPSA < 140 Ų predicts good intestinal absorption; < 90 Ų predicts BBB penetration. View Source
• [3] Picolinamide (CAS 1452-77-3). PubChem Compound Summary; TPSA ~56.0 Ų. National Center for Biotechnology Information (2026). View Source

5-Cyclopropoxy-4-methoxypicolinamide: Optimal Application Scenarios

PIM/ALK Kinase Inhibitors: Role of Primary Amide H-Bond Donor

Based on the structural evidence that this compound bears a primary amide (1 HBD) at the 2-position [1], it is preferentially suited for kinase inhibitor programs where hydrogen bond donation to the kinase hinge region (e.g., PIM or ALK kinases targeted in EP 2344474 B1 patent family ) is a critical pharmacophoric requirement. The N-methyl analog (CAS 1243363-33-8), which lacks this HBD capacity, would fail to satisfy this binding interaction and is therefore inappropriate as a substitute [1]. Researchers procuring this compound for kinase SAR exploration should verify that the primary amide is essential for their target of interest before selecting this specific analog.

Solubility-Optimized Scaffold for Aqueous Enzyme Assays

With a computed XLogP3-AA of 0.6 and TPSA of 74.4 Ų [1], 5-cyclopropoxy-4-methoxypicolinamide occupies a favorable middle ground in lipophilicity-polarity space compared to more lipophilic picolinamide analogs. For biochemical enzyme assays (e.g., PDE5 or kinase inhibition assays conducted in aqueous buffer systems with ≤1% DMSO), this compound's balanced physicochemical profile predicts better aqueous solubility than the N-methyl analog (lower TPSA, higher logP) [1][2]. This makes it a more suitable candidate for assays where compound precipitation at screening concentrations is a concern. Procurement teams should favor this compound over more lipophilic picolinamide variants when aqueous solubility is a known assay bottleneck.

Chemical Biology: Primary Amide Synthetic Handle

The primary carboxamide at the 2-position provides a reactive handle for further chemical modification (e.g., hydrolysis to carboxylic acid, conversion to nitrile, Hofmann rearrangement to amine, or direct amide coupling for bioconjugation) [1]. This synthetic versatility is absent in the N-methyl tertiary amide analog (CAS 1243363-33-8) . For chemical biology applications requiring linker attachment (e.g., PROTAC design, affinity chromatography resin preparation, or fluorescent probe synthesis), this compound is the preferred starting material over N-alkylated picolinamide derivatives that lack a modifiable amide group. Procurement for synthetic chemistry workflows should specifically select the primary amide variant to preserve this key functional group.

Agrochemical Research: 5-Cyclopropoxy Fungicidal Picolinamide

The cyclopropoxy substituent at the 5-position has been implicated in the fungicidal activity of macrocyclic picolinamide compounds developed by Dow AgroSciences (US 9629365B2) [2]. While the target compound itself is not a macrocyclic derivative, its 5-cyclopropoxy substitution pattern matches a structural motif found in patent-disclosed fungicidal picolinamides. For agrochemical discovery programs exploring picolinamide-based fungicides, this compound can serve as a simplified fragment or intermediate for SAR exploration, particularly when the 5-cyclopropoxy group is hypothesized to contribute to target binding or metabolic stability in fungal organisms [2].

Application

Selection Property

Validation Focus

Kinase inhibitor screening (PIM/ALK hinge-targeted)

Primary amide H-bond donor capacity

Verify hinge-region H-bond requirement and selectivity vs. N-alkylated controls

Aqueous enzyme assays (PDE5, kinases)

Balanced lipophilicity–polarity profile

Validate solubility in assay buffers and precipitation risk

Chemical biology linker/bioconjugation

Modifiable primary amide handle

Confirm synthetic tractability for desired conjugation chemistry

Agrochemical fungicidal SAR exploration

5-Cyclopropoxy substitution motif

Evaluate fungicidal activity in target organism models and SAR relative to non-cyclopropoxy analogs

• [1] PubChem Compound Summary for CID 72228602, 5-Cyclopropoxy-4-methoxypicolinamide. National Center for Biotechnology Information (2026). View Source
• [2] Dow AgroSciences LLC. Macrocyclic picolinamides compounds with fungicidal activity. US Patent US9629365B2 (2017). Discloses cyclopropoxy-substituted picolinamide fungicides. View Source